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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling n-Tetracontane-d82. The following

procedures ensure safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

n-Tetracontane-d82 is a deuterated form of n-Tetracontane. Its physical and chemical

properties are largely comparable to its non-deuterated analog.

Property Value

Physical State Solid[1][2]

Appearance White[1][2]

Molecular Formula C40D82

Melting Point 80 - 83 °C (176 - 181.4 °F)[1]

Solubility Insoluble in water

Stability Stable under normal conditions
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While n-Tetracontane is not classified as a hazardous substance, adherence to good laboratory

practices is essential to minimize exposure and ensure safety.

Potential Hazards:

May cause respiratory tract irritation if inhaled as dust.

Contact with eyes and skin may cause irritation.

May be harmful if ingested.

Recommended Personal Protective Equipment (PPE):

Area of Protection Required PPE
Specifications and
Remarks

Eye and Face
Safety glasses with side-

shields or goggles.

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves before use.

Change immediately if

contaminated or torn.

Laboratory coat.
Should be worn to prevent skin

exposure.

Respiratory
Not required under normal use

with adequate ventilation.

If dust formation is significant,

a NIOSH-approved respirator

with a particle filter is

recommended.

Handling and Storage Procedures
Handling:

Ensure adequate ventilation in the handling area.

Avoid the formation of dust.
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Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed.

Store in a dry, cool, and well-ventilated place.

Incompatible materials to avoid are strong oxidizing agents.

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert material (e.g., sand, earth) to absorb the spill.

Collect: Sweep or shovel the material into a suitable container for disposal. Avoid generating

dust.

Clean: Clean the spill area thoroughly.

Disposal:

Contaminated Materials: Place any contaminated items, such as gloves and paper towels,

into a sealed and labeled container for hazardous waste disposal.

Chemical Waste: Dispose of n-Tetracontane-d82 and any resulting chemical waste in

accordance with institutional, local, and national regulations. Waste should be collected in a

labeled, sealed container. For small quantities, consult your institution's chemical waste

disposal guidelines.
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Experimental Workflow
The following diagram outlines the standard workflow for handling n-Tetracontane-d82 in a

laboratory setting.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh n-Tetracontane-d82

Begin Experiment

Perform Experimental Procedure

Clean Glassware and Workspace

Conclude Experiment

Segregate Waste
- Solid Waste

- Contaminated PPE

Dispose of Waste in Labeled Containers

Click to download full resolution via product page

Standard Laboratory Workflow for n-Tetracontane-d82
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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